Cas no 1303-33-9 (Pigment Yellow 53)

Pigment Yellow 53 structure
Pigment Yellow 53 structure
Product Name:Pigment Yellow 53
CAS No:1303-33-9
MF:As2S3
MW:246.038196563721
MDL:MFCD00003435
CID:151551
Update Time:2024-01-25

Pigment Yellow 53 Chemical and Physical Properties

Names and Identifiers

    • Arsenic sulfide (As2S3)
    • Arsenic(III) sulfide
    • Arsenictrisulfide
    • Arsenic yellow
    • Arsenious sulfide
    • Arsenous sulfide
    • Auripigment
    • Auripigmentum
    • C.I. 77086
    • C.I. Pigment Yellow 39
    • Diarsenic trisulfide
    • Pigment Yellow 39
    • Sekio
    • Shio
    • ci77086
    • orpiment
    • ai3-01006
    • arsenicred
    • king’sgold
    • AURYPIGMENT
    • c.i.77086
    • arsenicyellow
    • naturalorpiment
    • pigmentyellow39
    • yellowarsenicsulfide
    • ARSENIC TRISULFIDE
    • ARSENIC TRI SULPHIDE
    • ARSENIC SULFIDE YELLOW
    • Pigment Yellow 53
    • MDL: MFCD00003435
    • Inchi: 1S/As2S3/c3-1-5-2-4
    • InChI Key: KNFJTZYMLKHMCM-UHFFFAOYSA-N
    • SMILES: S([As]=S)[As]=S

Computed Properties

  • Exact Mass: 247.77500
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 2
  • Complexity: 84.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Red monoclinic crystals (yellow powder). Toxic. Epidemiological investigation shows that it is carcinogenic to humans.
  • Density: 3.46 g/cm3
  • Melting Point: 310 ºC
  • Boiling Point: 707 ºC
  • Flash Point: 707°C
  • Refractive Index: 2.81
  • Solubility: 不溶于水;溶于碱性溶液
  • Water Partition Coefficient: Insoluble in water. Soluble in alkali sulfides or carbonate, hot HCl
  • PSA: 89.48000
  • LogP: 1.40800
  • Merck: 14,806
  • Sensitiveness: moisture sensitive
  • Solubility: It is soluble in alkali hydroxide, alkali sulfide and alkali carbonate solutions, gradually soluble in hot hydrochloric acid, almost insoluble in water, and decomposed in nitric acid.

Pigment Yellow 53 Security Information

Pigment Yellow 53 Customs Data

  • HS CODE:2813909000

Pigment Yellow 53 Pricemore >>

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Pigment Yellow 53 Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
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Audited Supplier Audited Supplier
(CAS:1303-33-9)硫化砷(III)
Order Number:LE27008371
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:01
Price ($):discuss personally
Email:18501500038@163.com
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Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1303-33-9)硫化砷(III)
LE27008371
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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